Cas no 122454-30-2 (1H-Pyrrole-3-carbonitrile,4-bromo-2-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile,4-bromo-2-phenyl-5-(trifluoromethyl)-
• CAS No: 122454-30-2
• MF: C₁₂H₆BrF₃N₂
• MW: 315.088652133942
• CID: 174296
• PubChem ID: 183560
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile,4-bromo-2-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,4-bromo-2-phenyl-5-(trifluoromethyl)-
• 4-bromo-2-phenyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• FCTCSFLKSQVBKL-UHFFFAOYSA-N
• 1H-Pyrrole-3-carbonitrile, 4-bromo-2-phenyl-5-(trifluoromethyl)-
• SCHEMBL10591655
• 122454-30-2
• DTXSID70153618

• Inchi： 1S/C12H6BrF3N2/c13-9-8(6-17)10(7-4-2-1-3-5-7)18-11(9)12(14,15)16/h1-5,18H
• InChI Key： FCTCSFLKSQVBKL-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C2C=CC=CC=2)NC=1C(F)(F)F

Computed Properties

• Exact Mass: 312.95885
• Monoisotopic Mass: 313.966645
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 3.7

Experimental Properties

• Density: 1.7
• Boiling Point: 426.6°Cat760mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.594
• PSA: 36.68